Cas no 7729-23-9 (Hirsutine)

Hirsutine structure
Hirsutine structure
Product Name:Hirsutine
CAS No:7729-23-9
MF:C22H28N2O3
MW:368.469326019287
CID:47724
PubChem ID:3037884
Update Time:2025-04-18

Hirsutine Chemical and Physical Properties

Names and Identifiers

    • Hirsutine
    • Methyl (E)-2-[(2S,3R,12bR)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[3,2-h]quinolizin-2-yl]-3-methoxyprop-2-enoate
    • methyl (E)-2-[(2S,3R,12bR)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-methoxyprop-2-enoate
    • Dihydrocorynantheine
    • NMLUOJBSAYAYEM-CPHCKLLXSA-N
    • C16953
    • AC-34492
    • INDOLO(2,3-A)QUINOLIZINE-2-ACETIC ACID, 3-ETHYL-1,2,3,4,6,7,12,12B-OCTAHYDRO-.ALPHA.-(METHOXYMETHYLENE)-, METHYL ESTER, (.ALPHA.E,2S,3R,12BR)-
    • 17,18-SECO-3beta-YOHIMBAN-16-CARBOXYLIC ACID, 16,17-DIDEHYDRO-17-METHOXY-, METHYL ESTER, (E)-
    • 76376-57-3
    • AKOS040760133
    • 17,18-Seco-3.beta.-yohimban-16-carboxylic acid, 16,17-didehydro-17-methoxy-, methyl ester, (E)-
    • 17,18-Seco-3-beta-yohimban-16-carboxylic acid, 16,17-didehydro-17-methoxy-, methyl ester, (E)-
    • CS-0019501
    • BDBM50396011
    • DTXSID801045724
    • 7729-23-9
    • Q15614855
    • CORYNAN-16-CARBOXYLIC ACID, 16,17-DIDEHYDRO-17-METHOXY-, METHYL ESTER, (3beta,16E)-
    • Corynan-16-carboxylic acid, 16,17-didehydro-17-methoxy-, methyl ester, (3-beta,16E)-
    • hirsutine, (3beta,16E)-isomer
    • (E)-16,17-Didehydro-17-methoxy-17,18-seco-3-beta-yohimban-16-carboxylic acid methyl ester
    • MS-25915
    • HY-N2193
    • INDOLO(2,3-A)QUINOLIZINE-2-ACETIC ACID, 3-ETHYL-1,2,3,4,6,7,12,12B-OCTAHYDRO-alpha-(METHOXYMETHYLENE)-, METHYL ESTER, (alphaE,2S,3R,12BR)-
    • UNII-W596OF93C7
    • DIHYDROTESTOSTERONEBENZOATE
    • W596OF93C7
    • CHEMBL327134
    • Corynan-16-carboxylic acid, 16,17-didehydro-17-methoxy-, methyl ester, (3.beta.,16E)-
    • C16972
    • DA-54004
    • Inchi： 1S/C22H28N2O3/c1-4-14-12-24-10-9-16-15-7-5-6-8-19(15)23-21(16)20(24)11-17(14)18(13-26-2)22(25)27-3/h5-8,13-14,17,20,23H,4,9-12H2,1-3H3/b18-13+/t14-,17-,20+/m0/s1
    • InChI Key： NMLUOJBSAYAYEM-AZQGJTAVSA-N
    • SMILES： O(C)C(/C(=C/OC)/[C@H]1C[C@@H]2C3=C(C4C=CC=CC=4N3)CCN2C[C@@H]1CC)=O

Computed Properties

  • Exact Mass: 368.21000
  • Monoisotopic Mass: 368.20999276 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 578
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 54.6
  • Molecular Weight: 368.5

Experimental Properties

  • Color/Form: Powder
  • PSA: 54.56000
  • LogP: 3.75440

Hirsutine Pricemore >>

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Hirsutine Suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd
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(CAS:7729-23-9)Hirsutine
Order Number:CRN0018
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
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